Cas no 1609178-60-0 (3-cyanooxetane-3-carboxylic acid)

• Product Name: 3-cyanooxetane-3-carboxylic acid
• CAS No: 1609178-60-0
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 4702331
• PubChem ID: 137949281
• Update Time: 2025-06-11

3-cyanooxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyanooxetane-3-carboxylic acid
• EN300-1083504
• 3-Cyano-3-oxetanecarboxylic acid
• 1609178-60-0
• DB-410993
• E88372
• PS-18822
• SCHEMBL25898301

• Inchi： 1S/C5H5NO3/c6-1-5(4(7)8)2-9-3-5/h2-3H2,(H,7,8)
• InChI Key： SZJXKKMZESNRJJ-UHFFFAOYSA-N
• SMILES： O1CC(C#N)(C(O)=O)C1

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-cyanooxetane-3-carboxylic acid

3-Cyanooxetane-3-carboxylic Acid: A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-Cyanooxetane-3-carboxylic acid (CAS No. 1609178-60-0) is a unique and highly versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its distinctive oxetane ring and cyano functional group, offers a wide range of chemical reactivity and biological activity, making it an invaluable tool for researchers and scientists.

The structure of 3-cyanooxetane-3-carboxylic acid is composed of a four-membered oxetane ring with a cyano group and a carboxylic acid group attached to the same carbon atom. This unique arrangement imparts the compound with several advantageous properties. The oxetane ring, being highly strained, is prone to ring-opening reactions, which can be harnessed for the synthesis of complex molecules. The cyano group, on the other hand, is known for its high reactivity and can undergo various transformations such as hydrolysis to form amides or reduction to form amines.

In the realm of pharmaceutical research, 3-cyanooxetane-3-carboxylic acid has shown promise as a building block for the development of novel drugs. Recent studies have demonstrated its potential as a prodrug moiety, where the cyano group can be selectively converted to other functional groups under specific conditions. This property allows for the design of prodrugs that are activated in specific tissues or under certain physiological conditions, thereby enhancing their therapeutic efficacy and reducing side effects.

One notable application of 3-cyanooxetane-3-carboxylic acid is in the field of antiviral agents. Researchers have explored its use in the synthesis of compounds that inhibit viral replication. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-cyanooxetane-3-carboxylic acid exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of this compound allows it to interact with viral enzymes and disrupt their function, making it a promising candidate for further development.

Beyond its pharmaceutical applications, 3-cyanooxetane-3-carboxylic acid has also found use in materials science. Its ability to undergo ring-opening polymerization makes it an attractive monomer for the synthesis of functional polymers. These polymers can be tailored to have specific properties such as biodegradability, mechanical strength, and thermal stability. For example, a study published in Macromolecules demonstrated that polymers derived from 3-cyanooxetane-3-carboxylic acid exhibited excellent biocompatibility and were suitable for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In organic synthesis, 3-cyanooxetane-3-carboxylic acid serves as a valuable intermediate for the preparation of complex organic molecules. Its reactivity allows for the introduction of multiple functional groups in a controlled manner, facilitating the synthesis of compounds with diverse functionalities. A recent study published in Organic Letters reported the use of 3-cyanooxetane-3-carboxylic acid in the synthesis of heterocyclic compounds with potential therapeutic applications. The authors demonstrated that this compound could be used to construct complex molecular architectures through sequential reactions involving ring-opening and cyclization steps.

The synthesis of 3-cyanooxetane-3-carboxylic acid typically involves multistep processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an epoxide with cyanide ions followed by carboxylation. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies. For example, a study published in Green Chemistry described a catalytic process using recyclable metal catalysts that significantly reduced waste generation and improved overall yield.

Despite its numerous advantages, 3-cyanooxetane-3-carboxylic acid also presents some challenges in terms of handling and storage. The strained oxetane ring makes it susceptible to thermal decomposition and hydrolysis under certain conditions. Therefore, it is important to store this compound under inert conditions and at low temperatures to maintain its stability and reactivity.

In conclusion, 3-cyanooxetane-3-carboxylic acid (CAS No. 1609178-60-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.